An In-depth Technical Guide on the Chemical Composition of "G108" Genotype Extracts
An In-depth Technical Guide on the Chemical Composition of "G108" Genotype Extracts
Disclaimer: The designation "G108" does not refer to a standardized or commercially available extract. Instead, it appears as a genotype identifier for different plant species in various scientific studies. Consequently, the chemical composition of a "G108 extract" is entirely dependent on the specific plant source from which it is derived. This guide synthesizes the available scientific literature on genotypes designated as G108, focusing on chickpea (Cicer arietinum L.), rosehip (Rosa canina L.), and hawthorn (Crataegus spp.).
Chickpea (Cicer arietinum L.) Genotype G108
A study on the genetic and phyto-morphological diversity in chickpea breeding lines identified a genotype designated as G108. While specific quantitative data for the G108 genotype alone is not detailed, the study group it belongs to was analyzed for several phytochemicals.
Data Presentation: Phytochemical Analysis of Chickpea Genotypes
The G108 chickpea genotype was part of a broader analysis where leaf samples were homogenized and extracted with 95% methanol for the estimation of phenols, flavonoids, tannins, and total antioxidant activity.[1] Although individual results for G108 are not provided, the study presents averages for groups of genotypes. For context, a summary of the general chemical composition of chickpea cultivars is provided below.
Table 1: General Chemical Composition of Chickpea Cultivars
| Component | Content Range |
|---|---|
| Protein | 19.79 - 23.38 g/100g |
| Lipid | 6.35 - 9.35 g/100g |
| Total Ash | 2.59 - 2.69 g/100g |
| Moisture | 7.64 - 7.89 g/100g |
| Vitamin B1 | 0.31 - 0.36 mg/100g |
| Isoflavones | Major flavonoids, with daidzin being the most abundant |
Source:[1]
Experimental Protocols: Phytochemical Analysis of Chickpea Leaves
The methodology for the phytochemical analysis of the chickpea genotypes, including G108, is as follows:
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Sample Collection: Leaf samples were collected from the different chickpea genotypes.
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Homogenization: The collected leaf samples were homogenized using a MagNAlyser (Roche).
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Extraction: The homogenized samples were then extracted with 95% methanol.
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Phytochemical Estimation: The methanolic extracts were used for the estimation of:
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Phenols
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Flavonoids
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Tannins
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Total antioxidant activity
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Source:[1]
Visualization: Experimental Workflow for Phytochemical Analysis
Caption: Workflow for Phytochemical Analysis of Chickpea Leaves.
Rosehip (Rosa canina L.) Genotype G108
In a study characterizing various rosehip genotypes, a specific genotype, G108, was analyzed for its pomological and biochemical traits.
Data Presentation: Biochemical Properties of Rosehip Genotype G108
The primary quantitative data available for the G108 rosehip genotype is its soluble solids content.
Table 2: Soluble Solids Content of Rosehip Genotype G108
| Parameter | Value |
|---|
| Soluble Solids Content | 8.19 °Brix |
Source:[2]
For a broader context, rosehips are generally rich in a variety of bioactive compounds.
Table 3: General Chemical Composition of Rosehips (Rosa canina L.)
| Compound Class | Examples |
|---|---|
| Vitamins | Ascorbic Acid (Vitamin C) |
| Carotenoids | β-carotene, Lycopene |
| Tocopherols | Vitamin E |
| Flavonoids | Catechin, Rutin, Quercetin |
| Triterpenoic Acids | Betulinic acid, Oleanolic acid, Ursolic acid |
Source:[2]
Experimental Protocols
The specific protocol for determining the soluble solids content in the G108 rosehip genotype involved the use of a refractometer to measure the °Brix value from the fruit juice.
Hawthorn (Crataegus spp.) Genotype G108
A study on hawthorn genotypes also included a G108 designation, which was analyzed for its chemical characteristics.
Data Presentation: Biochemical Properties of Hawthorn Genotype G108
Similar to the rosehip study, the available quantitative data for the G108 hawthorn genotype is its soluble solids content.
Table 4: Soluble Solids Content of Hawthorn Genotype G108
| Parameter | Value |
|---|
| Soluble Solids Content | 8.19 °Brix |
Source:[3]
Hawthorn fruits are known to be rich in phytochemicals.
Table 5: General Phytochemical Content of Hawthorn (Crataegus spp.)
| Compound Class | Examples |
|---|---|
| Flavonoids | Quercetin |
| Phenolic Compounds | Generic GAE (Gallic Acid Equivalents) |
| Antioxidants | Measured as % inhibition |
Source:[3]
Experimental Protocols
The determination of soluble solids content for the G108 hawthorn genotype was likely carried out using a refractometer on the fruit's juice, similar to the method used for rosehips.
Conclusion
The chemical composition of a "G108 extract" is not fixed and depends entirely on the plant species . The available scientific literature provides limited, specific data for genotypes labeled as G108. For chickpea G108, a qualitative profile of phytochemicals has been established. For rosehip and hawthorn G108, the primary reported value is the soluble solids content. A comprehensive understanding of the chemical profile of any specific G108 genotype would necessitate further dedicated analytical studies. Researchers and drug development professionals should, therefore, specify the plant species when investigating "G108" to ensure the relevance and accuracy of their findings.
